Cas no 61655-96-7 (1H-Indazole, 5,6,7-trichloro-)
1H-Indazole, 5,6,7-trichloro- structure
Product Name:1H-Indazole, 5,6,7-trichloro-
CAS No:61655-96-7
MF:C7H3Cl3N2
MW:221.471118211746
CID:471191
PubChem ID:20323881
Update Time:2025-04-19
1H-Indazole, 5,6,7-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 5,6,7-trichloro-
- 5,6,7-trichloro-1H-indazole
- SCHEMBL11576985
- DTXSID50605307
- 61655-96-7
-
- Inchi: 1S/C7H3Cl3N2/c8-4-1-3-2-11-12-7(3)6(10)5(4)9/h1-2H,(H,11,12)
- InChI Key: XBVFSIQBDHJWOP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC2C=NNC=21)Cl)Cl
Computed Properties
- Exact Mass: 219.93639
- Monoisotopic Mass: 219.936181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Indazole, 5,6,7-trichloro- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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